Cas no 68310-12-3 (nonatriacontafluoroicosanoic acid)

• Product Name: nonatriacontafluoroicosanoic acid
• CAS No: 68310-12-3
• MF: C₂₀HF₃₉O₂
• MW: 1014.15848326683
• CID: 970001
• PubChem ID: 3017844
• Update Time: 2025-04-19

nonatriacontafluoroicosanoic acid Chemical and Physical Properties

Names and Identifiers

• nonatriacontafluoroicosanoic acid
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-nonatriacontafluoroicosanoic acid
• Eicosanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-nonatriacontafluoro-
• Eicosanoic acid, nonatriacontafluoro-
• Perfluoroeicosanoic acid
• SCHEMBL3368187
• DTXSID90887327
• EINECS 269-701-9
• C20 PFCA
• VLLYHFSAJNIONB-UHFFFAOYSA-N
• NS00011278
• 68310-12-3

• Inchi： 1S/C20HF39O2/c21-2(22,1(60)61)3(23,24)4(25,26)5(27,28)6(29,30)7(31,32)8(33,34)9(35,36)10(37,38)11(39,40)12(41,42)13(43,44)14(45,46)15(47,48)16(49,50)17(51,52)18(53,54)19(55,56)20(57,58)59/h(H,60,61)
• InChI Key： VLLYHFSAJNIONB-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 1013.93523
• Monoisotopic Mass: 1013.9353776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 41
• Heavy Atom Count: 61
• Rotatable Bond Count: 18
• Complexity: 1640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3